Cas no 121343-78-0 (3-(4-methylphenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(4-methylphenyl)pyridine-4-carboxylic acid
• CAS No: 121343-78-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2617528
• PubChem ID: 19865918
• Update Time: 2025-04-21

3-(4-methylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)pyridine-4-carboxylic acid
• 3-(4-METHYLPHENYL)ISONICOTINIC ACID
• MFCD18207556
• AKOS015156977
• 121343-78-0
• DTXSID10600792
• CS-0365740
• 3-(4-Methylphenyl)Isonicotinic acid, 95%
• SCHEMBL9318380
• 3-(p-Tolyl)isonicotinic acid
• 4-Pyridinecarboxylic acid, 3-(4-methylphenyl)-
• 3-(4-Methylphenyl)-4-pyridinecarboxylic acid

• Inchi： 1S/C13H11NO2/c1-9-2-4-10(5-3-9)12-8-14-7-6-11(12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： LCCKZIOLASIUIM-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 213.078978594Da
• Monoisotopic Mass: 213.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų